Cas no 54660-92-3 (4(1H)-Pyrimidinethione, 5-amino-6-mercapto-)

• Product Name: 4(1H)-Pyrimidinethione, 5-amino-6-mercapto-
• CAS No: 54660-92-3
• MF: C₄H₅N₃S₂
• MW: 159.232597112656
• CID: 1590163
• PubChem ID: 20035926
• Update Time: 2025-06-10

4(1H)-Pyrimidinethione, 5-amino-6-mercapto- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinethione, 5-amino-6-mercapto-
• 5-amino-1H-pyrimidine-4,6-dithione
• 5-amino-4-sulfanyl-1H-pyrimidine-6-thione
• 5-aMino-6-MercaptopyriMidine-4(1H)-thione
• GAOXXCQGXVGDDU-UHFFFAOYSA-N
• DTXSID60601870
• 5-aminopyrimidine-4,6-dithiol
• SCHEMBL4796315
• 5-Aminopyrimidin-4,6-dithiol
• AKOS005166836
• EN300-6744121
• Z1251357257
• 54660-92-3
• 5-Amino-6-mercaptopyrimidine-4(3H)-thione
• CS-0257619
• 5-Amino-6-sulfanylpyrimidine-4(3H)-thione

• Inchi： 1S/C4H5N3S2/c5-2-3(8)6-1-7-4(2)9/h1H,5H2,(H2,6,7,8,9)
• InChI Key： GAOXXCQGXVGDDU-UHFFFAOYSA-N
• SMILES： SC1=C(C(NC=N1)=S)N

Computed Properties

• Exact Mass: 158.99265
• Monoisotopic Mass: 158.99248952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 50.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on 4(1H)-Pyrimidinethione, 5-amino-6-mercapto-

Comprehensive Overview of 4(1H)-Pyrimidinethione, 5-amino-6-mercapto- (CAS No. 54660-92-3)

4(1H)-Pyrimidinethione, 5-amino-6-mercapto- (CAS No. 54660-92-3) is a heterocyclic organic compound with significant applications in pharmaceutical research and material science. This compound, characterized by its pyrimidine backbone and functional groups including amino and mercapto moieties, has garnered attention for its potential in drug development, particularly in targeting enzyme inhibition and modulating biological pathways. Researchers are increasingly exploring its derivatives for their antioxidant and chelating properties, aligning with current trends in precision medicine and sustainable chemistry.

The structural uniqueness of 5-amino-6-mercapto-4(1H)-pyrimidinethione makes it a versatile intermediate in synthetic chemistry. Its thione group enables participation in nucleophilic reactions, while the amino group facilitates hydrogen bonding, critical for molecular recognition in drug design. Recent studies highlight its role in developing small-molecule inhibitors for diseases like cancer and metabolic disorders, addressing the growing demand for targeted therapies. This aligns with frequent search queries such as "pyrimidine derivatives in cancer treatment" and "sulfur-containing bioactive compounds", reflecting user interest in cutting-edge therapeutics.

In material science, CAS 54660-92-3 is investigated for its coordination chemistry with metal ions, relevant to catalysis and nanomaterial synthesis. Its ability to form stable complexes with transition metals supports applications in green energy technologies, such as photovoltaic cells and battery materials. These topics resonate with trending searches like "organic compounds for renewable energy", underscoring its multidisciplinary relevance.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 4(1H)-Pyrimidinethione derivatives. Purity and stability assessments are crucial, given their pharmacological potential. FAQs such as "how to synthesize 5-amino-6-mercaptopyrimidine" or "applications of pyrimidinethiones" often arise in academic forums, emphasizing the need for detailed technical guidance.

Environmental and safety profiles of 54660-92-3 are rigorously evaluated to comply with REACH and FDA guidelines. While not classified as hazardous, proper handling protocols are recommended. This addresses common concerns about "safe handling of sulfur-containing compounds", a frequent query among laboratory professionals.

In conclusion, 4(1H)-Pyrimidinethione, 5-amino-6-mercapto- represents a promising scaffold in both biomedical and industrial applications. Its integration into high-throughput screening libraries and materials innovation pipelines positions it at the forefront of scientific exploration, answering the demand for novel functional molecules in a sustainability-driven era.